4-({[(4-chlorophenyl)amino]carbonyl}amino)-N-propylbenzamide

• Molecular Formula: C17H18ClN3O2
• Molecular Weight: 331.8 g/mol
• IUPAC Name: 4-[(4-chlorophenyl)carbamoylamino]-N-propylbenzamide
• InChI: InChI=1S/C17H18ClN3O2/c1-2-11-19-16(22)12-3-7-14(8-4-12)20-17(23)21-15-9-5-13(18)6-10-15/h3-10H,2,11H2,1H3,(H,19,22)(H2,20,21,23)
• InChI Key: FVDWUWLTUMDQLP-UHFFFAOYSA-N
• SMILES: CCCNC(=O)C1=CC=C(C=C1)NC(=O)NC2=CC=C(C=C2)Cl

Description

4-({[(4-chlorophenyl)amino]carbonyl}amino)-N-propylbenzamide, also known as BCTC, is a chemical compound that belongs to the class of benzamides. It is a potent and selective antagonist of the transient receptor potential cation channel subfamily V member 1 (TRPV1). TRPV1 is a non-selective cation channel that is widely expressed in sensory neurons and plays a crucial role in pain sensation and inflammation. BCTC has been extensively studied for its potential therapeutic applications in pain management, inflammation, and other diseases.

Mechanism of Action

4-({[(4-chlorophenyl)amino]carbonyl}amino)-N-propylbenzamide is a selective antagonist of the TRPV1 channel, which is a non-selective cation channel that is widely expressed in sensory neurons. TRPV1 plays a crucial role in pain sensation and inflammation. 4-({[(4-chlorophenyl)amino]carbonyl}amino)-N-propylbenzamide binds to the TRPV1 channel and blocks its activation by various stimuli, including heat, capsaicin, and acid. This results in a reduction in the influx of calcium ions into the sensory neurons, which in turn reduces the release of neurotransmitters that are involved in pain sensation and inflammation.
Biochemical and physiological effects:
4-({[(4-chlorophenyl)amino]carbonyl}amino)-N-propylbenzamide has been shown to have several biochemical and physiological effects. It can effectively block the TRPV1 channel and reduce pain sensation in animal models of neuropathic pain, inflammatory pain, and cancer pain. 4-({[(4-chlorophenyl)amino]carbonyl}amino)-N-propylbenzamide has also been shown to have anti-inflammatory effects and can reduce the production of pro-inflammatory cytokines in vitro and in vivo. Moreover, 4-({[(4-chlorophenyl)amino]carbonyl}amino)-N-propylbenzamide has been investigated for its potential use in the treatment of various diseases, including asthma, epilepsy, and Parkinson's disease.

Advantages and Limitations for Lab Experiments

4-({[(4-chlorophenyl)amino]carbonyl}amino)-N-propylbenzamide has several advantages for lab experiments. It is a potent and selective antagonist of the TRPV1 channel, which makes it an ideal tool for studying the role of TRPV1 in pain sensation and inflammation. 4-({[(4-chlorophenyl)amino]carbonyl}amino)-N-propylbenzamide has also been extensively characterized using various spectroscopic techniques, which makes it easy to identify and quantify in biological samples. However, 4-({[(4-chlorophenyl)amino]carbonyl}amino)-N-propylbenzamide has some limitations for lab experiments. It has low solubility in water, which can make it difficult to administer in vivo. Moreover, 4-({[(4-chlorophenyl)amino]carbonyl}amino)-N-propylbenzamide can have off-target effects on other ion channels, which can complicate the interpretation of the results.

Future Directions

4-({[(4-chlorophenyl)amino]carbonyl}amino)-N-propylbenzamide has several potential future directions for research. One area of interest is the development of more potent and selective TRPV1 antagonists that can effectively block the channel without causing off-target effects. Another area of interest is the investigation of the role of TRPV1 in other diseases, such as cancer and diabetes. Moreover, 4-({[(4-chlorophenyl)amino]carbonyl}amino)-N-propylbenzamide can be used as a tool to study the role of TRPV1 in various physiological processes, such as thermoregulation and nociception. Furthermore, 4-({[(4-chlorophenyl)amino]carbonyl}amino)-N-propylbenzamide can be used in combination with other drugs to enhance their therapeutic efficacy and reduce their side effects.

Synthesis Methods

The synthesis of 4-({[(4-chlorophenyl)amino]carbonyl}amino)-N-propylbenzamide involves a multi-step process that starts with the reaction of 4-chloroaniline with phosgene to form 4-chloroformylbenzenamine. This intermediate is then reacted with propylamine and benzoyl chloride to yield 4-({[(4-chlorophenyl)amino]carbonyl}amino)-N-propylbenzamide. The final product is obtained after purification and characterization using various spectroscopic techniques.

Scientific Research Applications

4-({[(4-chlorophenyl)amino]carbonyl}amino)-N-propylbenzamide has been extensively studied for its potential therapeutic applications in pain management, inflammation, and other diseases. Several studies have demonstrated that 4-({[(4-chlorophenyl)amino]carbonyl}amino)-N-propylbenzamide can effectively block the TRPV1 channel and reduce pain sensation in animal models of neuropathic pain, inflammatory pain, and cancer pain. 4-({[(4-chlorophenyl)amino]carbonyl}amino)-N-propylbenzamide has also been shown to have anti-inflammatory effects and can reduce the production of pro-inflammatory cytokines in vitro and in vivo. Moreover, 4-({[(4-chlorophenyl)amino]carbonyl}amino)-N-propylbenzamide has been investigated for its potential use in the treatment of various diseases, including asthma, epilepsy, and Parkinson's disease.